3-chloro-N-(3-chloropyridin-2-yl)pyridine-4-carboxamide

• IUPAC Name: 3-chloro-N-(3-chloropyridin-2-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C11H7Cl2N3O/c12-8-2-1-4-15-10(8)16-11(17)7-3-5-14-6-9(7)13/h1-6H,(H,15,16,17)
• InChI Key: NAIQSMBQZALUCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)NC(=O)C2=C(C=NC=C2)Cl)Cl
• Molecular Formula: C11H7Cl2N3O
• Molecular Weight: 268.10 g/mol

Description

3-chloro-N-(3-chloropyridin-2-yl)pyridine-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as CC-115 and is classified as a dual inhibitor of class I PI3K and mTOR. CC-115 has been widely studied for its potential use in the treatment of cancer, autoimmune diseases, and other pathological conditions.

Mechanism of Action

CC-115 is a dual inhibitor of class I PI3K and mTOR. The PI3K/mTOR pathway is a key signaling pathway that regulates cell growth, survival, and metabolism. Inhibition of this pathway by CC-115 leads to the inhibition of cell proliferation and induction of apoptosis in cancer cells. CC-115 also inhibits the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
CC-115 has been shown to have several biochemical and physiological effects. In cancer cells, CC-115 inhibits the phosphorylation of AKT and S6K, which are downstream targets of the PI3K/mTOR pathway. This leads to the inhibition of cell proliferation and induction of apoptosis. CC-115 has also been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

CC-115 has several advantages for lab experiments. It is a potent and selective inhibitor of class I PI3K and mTOR, which makes it an ideal tool for studying the PI3K/mTOR pathway. CC-115 is also relatively stable and can be easily synthesized in large quantities. However, CC-115 has some limitations for lab experiments. It is a small molecule inhibitor and may not be suitable for studying the effects of larger molecules such as proteins. CC-115 may also have off-target effects that need to be taken into consideration when interpreting experimental results.

Future Directions

There are several future directions for the study of CC-115. One area of research is the development of more potent and selective inhibitors of the PI3K/mTOR pathway. Another area of research is the identification of biomarkers that can predict the response to CC-115 treatment. This will help to identify patients who are most likely to benefit from CC-115 therapy. Finally, the combination of CC-115 with other therapies such as chemotherapy and immunotherapy may enhance its therapeutic efficacy in cancer and autoimmune diseases.
Conclusion:
In conclusion, CC-115 is a promising chemical compound that has potential applications in various fields. Its dual inhibition of class I PI3K and mTOR makes it an ideal tool for studying the PI3K/mTOR pathway. CC-115 has been shown to have anti-cancer and anti-inflammatory effects and may be useful in the treatment of cancer and autoimmune diseases. Future research on CC-115 will help to further elucidate its mechanism of action and identify new therapeutic applications.

Synthesis Methods

The synthesis of CC-115 involves a multi-step process that begins with the preparation of 3-chloropyridine-2-carboxylic acid. This intermediate is then reacted with thionyl chloride to form 3-chloropyridine-2-carbonyl chloride. The resulting compound is then reacted with 3-chloropyridin-2-amine to yield 3-chloro-N-(3-chloropyridin-2-yl)pyridine-2-carboxamide. Finally, the carboxamide group is converted to a carboxylic acid group using hydrochloric acid to obtain CC-115.

Scientific Research Applications

CC-115 has been extensively studied for its potential applications in various fields. In cancer research, CC-115 has been shown to inhibit the growth of tumor cells by blocking the PI3K/mTOR pathway. This pathway is known to play a crucial role in the development and progression of cancer. CC-115 has also been studied for its potential use in the treatment of autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. In addition, CC-115 has been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory bowel disease.